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Compound of Interest

Compound Name: 5-Amino-2-bromonicotinamide

Cat. No.: B15230416 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 5-Amino-2-bromonicotinamide, a key

building block in contemporary chemical and pharmaceutical research. This document outlines

its commercial availability, key chemical properties, and a detailed experimental protocol for its

application in the synthesis of advanced chemical entities.

Introduction to 5-Amino-2-bromonicotinamide
5-Amino-2-bromonicotinamide, systematically known as 2-Amino-5-bromonicotinamide, is a

substituted pyridine derivative with the chemical formula C₆H₆BrN₃O. Its structure, featuring an

amino group, a bromine atom, and a carboxamide moiety on a pyridine ring, makes it a

versatile reagent in organic synthesis. The presence of multiple reactive sites allows for a

variety of chemical transformations, rendering it a valuable starting material for the synthesis of

complex heterocyclic compounds. It is particularly noted for its use in the development of

enzyme inhibitors, such as those targeting Poly(ADP-ribose) polymerase (PARP), which are

significant in cancer research.

Commercial Suppliers and Specifications
For research and development purposes, 2-Amino-5-bromonicotinamide (CAS No. 58483-98-0)

is available from several specialized chemical suppliers. The table below summarizes the

offerings from a selection of vendors, providing key quantitative data to facilitate procurement

and experimental planning.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15230416?utm_src=pdf-interest
https://www.benchchem.com/product/b15230416?utm_src=pdf-body
https://www.benchchem.com/product/b15230416?utm_src=pdf-body
https://www.benchchem.com/product/b15230416?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15230416?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Supplier
Brand/Pr
oduct
Code

Purity
Molecular
Weight (
g/mol )

Formula
Physical
Form

CAS
Number

Sigma-

Aldrich

SY3H3D67

57D0
95% 216.04

C₆H₆BrN₃

O

Off-white

or gray to

light yellow

powder or

crystals

58483-98-0

CymitQuim

ica

IN-

DA00ECFZ

(Indagoo)

95% 216.0353
C₆H₆BrN₃

O
Solid 58483-98-0

CymitQuim

ica

54-

OR107354

8 (Apollo

Sci)

95% 216.04
C₆H₆BrN₃

O

Not

Specified
58483-98-0

BLD

Pharm
BD161717

Not

Specified
216.04

C₆H₆BrN₃

O

Not

Specified
58483-98-0

AChemBlo

ck
S74939 97% 216.04

C₆H₆BrN₃

O

Not

Specified
58483-98-0

Experimental Protocol: Synthesis of a PARP/CDK6
Dual-Target Inhibitor Intermediate
The following protocol details the synthesis of tert-butyl 4-(4-formylbenzyl)piperazine-1-

carboxylate, a key intermediate in the development of PARP/CDK6 dual-target inhibitors, which

can subsequently be reacted with 5-Amino-2-bromonicotinamide. This procedure is adapted

from the supporting information of the study by Zhang et al., published in the Journal of

Medicinal Chemistry.[1][2]

Materials and Reagents
4-(piperazin-1-yl)benzaldehyde

Di-tert-butyl dicarbonate (Boc₂O)
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Dichloromethane (DCM)

Deionized water

Anhydrous sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Petroleum ether

Ethyl acetate

Procedure
Reaction Setup: Dissolve 4-(piperazin-1-yl)benzaldehyde (1.0 equivalent) in

dichloromethane (DCM).

Addition of Boc Anhydride: To the solution from step 1, add di-tert-butyl dicarbonate (Boc₂O)

(1.2 equivalents).

Reaction Execution: Stir the resulting mixture at room temperature for approximately 2

hours.

Work-up:

Wash the reaction mixture with deionized water.

Separate the organic layer and dry it over anhydrous sodium sulfate (Na₂SO₄).

Filter the mixture to remove the drying agent.

Purification:

Concentrate the filtrate under reduced pressure to obtain the crude product.

Purify the crude product by silica gel column chromatography, using a solvent system of

petroleum ether and ethyl acetate.
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Product Characterization: The final product, tert-butyl 4-(4-formylbenzyl)piperazine-1-

carboxylate, is obtained as a white solid.

Visualization of Experimental Workflow
The following diagram illustrates the key steps in the synthesis of the intermediate described in

the experimental protocol.
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Caption: Synthetic workflow for an intermediate used with 5-Amino-2-bromonicotinamide.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15230416?utm_src=pdf-body-img
https://www.benchchem.com/product/b15230416?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15230416?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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